Cas no 1285532-43-5 (3-(4-methylphenyl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(4-methylphenyl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 1285532-43-5
• MF: C₁₇H₁₅N₅O
• MW: 305.333902597427
• CID: 6011435
• PubChem ID: 133568664
• Update Time: 2025-06-08

3-(4-methylphenyl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide
• (E)-N-(pyridin-2-ylmethylene)-3-(p-tolyl)-1H-pyrazole-5-carbohydrazide
• 3-(4-methylphenyl)-N'-[(E)-pyridin-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(4-methylphenyl)-, (2E)-2-(2-pyridinylmethylene)hydrazide
• 3-(4-methylphenyl)-N'-[(1E)-(pyridin-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide
• 1285532-43-5

• Inchi： 1S/C17H15N5O/c1-12-5-7-13(8-6-12)15-10-16(21-20-15)17(23)22-19-11-14-4-2-3-9-18-14/h2-11H,1H3,(H,20,21)(H,22,23)/b19-11+
• InChI Key： IONVNJJSODHMCG-YBFXNURJSA-N
• SMILES： N1C(C2=CC=C(C)C=C2)=CC(C(N/N=C/C2=NC=CC=C2)=O)=N1

Computed Properties

• Exact Mass: 309.15896025g/mol
• Monoisotopic Mass: 309.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 10.95±0.46(Predicted)

Additional information on 3-(4-methylphenyl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide

Comprehensive Overview of 3-(4-methylphenyl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285532-43-5)

The compound 3-(4-methylphenyl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285532-43-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a pyrazole core and a hydrazide functional group, this compound exhibits potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further investigation.

In recent years, the demand for novel heterocyclic compounds like 3-(4-methylphenyl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide has surged due to their versatility in pharmaceutical applications. The compound's CAS No. 1285532-43-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance. Its pyridine and pyrazole moieties are known to contribute to its ability to form stable complexes with metal ions, which is a hot topic in the development of catalysts and sensors.

One of the most intriguing aspects of this compound is its potential role in targeted drug delivery systems. The hydrazide group, in particular, has been studied for its ability to form Schiff bases, which are critical in designing prodrugs and bioconjugates. This aligns with current trends in personalized medicine, where researchers are exploring ways to enhance drug efficacy while minimizing side effects. The compound's molecular structure also suggests possible applications in anticancer and antimicrobial therapies, areas that are highly searched in scientific literature.

From a synthetic chemistry perspective, 3-(4-methylphenyl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide offers a fascinating case study in multi-step organic synthesis. Its preparation often involves condensation reactions and cyclization techniques, which are widely discussed in modern organic chemistry courses. The compound's CAS No. 1285532-43-5 is often referenced in patents and research papers, highlighting its industrial and academic significance. Additionally, its thermal stability and solubility properties make it a subject of interest for material scientists working on polymeric materials and coatings.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are increasingly focused on developing sustainable synthesis methods for such molecules, reducing the use of hazardous reagents. The pyrazole and pyridine rings in 3-(4-methylphenyl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide are biodegradable under certain conditions, making it a candidate for eco-friendly applications. This aligns with the global push toward green technology, a topic frequently searched by environmentally conscious professionals.

In conclusion, 3-(4-methylphenyl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285532-43-5) represents a multifaceted compound with broad potential across multiple scientific disciplines. Its structural uniqueness, combined with its functional versatility, ensures its continued relevance in both research and industrial applications. As the scientific community delves deeper into its properties, this compound is likely to remain a focal point in discussions about advanced materials, drug development, and sustainable chemistry.